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Compound of Interest

Compound Name: VU0467485

Cat. No.: B611759 Get Quote

For immediate reference, VU0467485 requires disposal as hazardous chemical waste. It is

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Always consult

your institution's specific hazardous waste disposal protocols and your local regulations.

This guide provides essential information for the safe handling and disposal of VU0467485, a

potent and selective M4 positive allosteric modulator used in research.[2] Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions
VU0467485 presents several hazards that necessitate careful handling during the disposal

process.[1]

Hazard Summary:

Hazard Statement GHS Classification Precautionary Code

Harmful if swallowed.
Acute toxicity, Oral (Category

4)
H302

Very toxic to aquatic life.
Acute aquatic toxicity

(Category 1)
H400

Very toxic to aquatic life with

long lasting effects.

Chronic aquatic toxicity

(Category 1)
H410
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Personal Protective Equipment (PPE):

Before beginning any disposal-related activities, ensure the following PPE is worn:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used, especially if dust or aerosols

may be generated.

Step-by-Step Disposal Procedure
The primary directive for the disposal of VU0467485 is to "Dispose of contents/ container to an

approved waste disposal plant". This means it must be treated as hazardous chemical waste

and handled by a licensed waste management contractor.

Segregation: Isolate VU0467485 waste from other waste streams. This includes:

Unused or expired pure compound.

Contaminated consumables (e.g., pipette tips, vials, gloves).

Solutions containing VU0467485.

Rinsate from cleaning contaminated glassware.

Waste Container:

Use a designated, leak-proof, and clearly labeled hazardous waste container.

The label should include the chemical name ("VU0467485"), the associated hazards (e.g.,

"Toxic," "Hazardous to the Aquatic Environment"), and the accumulation start date.

Collection of Spillage:

In case of a spill, collect the spillage to prevent it from entering drains or the environment.
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Use an appropriate absorbent material for liquid spills.

Place all cleanup materials into the designated hazardous waste container.

Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.

Follow your institution's guidelines for the temporary storage of hazardous waste.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup. Do not attempt to dispose of

this chemical down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with VU0467485.
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Caption: Workflow for VU0467485 Waste Disposal.
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Experimental Context
VU0467485 is a positive allosteric modulator (PAM) for the M4 muscarinic acetylcholine

receptor, with EC50 values of 78.8 nM and 26.6 nM for human and rat receptors, respectively.

It is often used in neuroscience research, particularly in studies related to its antipsychotic-like

activity. Due to its high potency and biological activity, even residual amounts in waste can

have an environmental impact, underscoring the importance of proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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